Cas no 1201916-87-1 (Tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 1201916-87-1
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• MDL: MFCD14155810
• CID: 2149541
• PubChem ID: 56777238
• Update Time: 2025-11-12

Tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-nitropyrazol-1-yl)piperidine-1-carboxylate
• 4-(4-nitro-pyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• JKRMWACLUFEWPC-UHFFFAOYSA-N
• tert-butyl4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• 4-(4-Nitro-pyrazol-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 1201916-87-1
• 1-Boc-4-(4-nitro-1-pyrazolyl)piperidine
• SY041341
• DB-344207
• AKOS027430946
• 1-Boc-4-(4-nitro-1H-pyrazol-1-yl)piperidine
• SCHEMBL1558660
• BYB91687
• BS-30247
• CS-0140432
• SB43720
• EN300-131162
• MFCD14155810
• Tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate

• MDL： MFCD14155810
• Inchi： 1S/C13H20N4O4/c1-13(2,3)21-12(18)15-6-4-10(5-7-15)16-9-11(8-14-16)17(19)20/h8-10H,4-7H2,1-3H3
• InChI Key： JKRMWACLUFEWPC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 296.14845513g/mol
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 436.8±35.0 °C at 760 mmHg
• Flash Point: 218.0±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-butyl 4-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)